Cas no 1549255-47-1 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)-
• CAS No: 1549255-47-1
• MF: C₇H₅BrN₄OS
• MW: 273.109798192978
• CID: 5263017
• Update Time: 2025-05-23

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)-

• Inchi： 1S/C7H5BrN4OS/c8-4-2-1-3(13-4)5-10-6(9)12-7(14)11-5/h1-2H,(H3,9,10,11,12,14)
• InChI Key： XTDRFASOMIEDBV-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=CC=C(Br)O2)=NC1=S

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)-

Recent Advances in the Study of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)- (CAS: 1549255-47-1)

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)- (CAS: 1549255-47-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazine-thione core and bromo-furanyl substituent, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and reduce potential side effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 1549255-47-1 against multidrug-resistant bacterial strains. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on bacterial growth. The results demonstrated that 1549255-47-1 exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that the compound targets bacterial DNA gyrase, a critical enzyme for DNA replication, thereby inhibiting bacterial proliferation.

In the context of cancer research, a team from the National Cancer Institute (NCI) reported the anticancer potential of 1549255-47-1 in a 2024 preclinical study. The compound was found to induce apoptosis in various cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma, through the activation of the intrinsic apoptotic pathway. Further proteomic analysis revealed that 1549255-47-1 modulates the expression of key proteins involved in cell cycle regulation and oxidative stress response, providing a mechanistic basis for its cytotoxic effects.

Another area of interest is the compound's role in modulating inflammatory responses. A recent Nature Communications article highlighted the anti-inflammatory properties of 1549255-47-1 in a murine model of colitis. The study showed that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. These findings suggest its potential as a therapeutic agent for inflammatory bowel diseases (IBD) and other chronic inflammatory conditions.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 1549255-47-1. A 2023 patent application disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research and potential commercialization.

In conclusion, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(5-bromo-2-furanyl)- (CAS: 1549255-47-1) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and optimize its pharmacological profile. Future studies should focus on in vivo efficacy, toxicity profiling, and clinical translation to fully realize its therapeutic benefits.